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Compound of Interest

Compound Name: A 53868A

Cat. No.: B1666395

For Immediate Release

Indianapolis, IN — December 9, 2025 — In a significant advancement for antibiotic research, this
technical guide provides a comprehensive overview of the chemical structure and associated
data for the antibiotic A 53868A. This document is intended for researchers, scientists, and
drug development professionals, offering a centralized resource of the most current
understanding of this complex molecule.

A 53868A, an antibiotic isolated from Streptomyces luridus, has been a subject of scientific
inquiry due to its biological activity and challenging structural elucidation. Over the years, its
proposed structure has undergone significant revisions, culminating in a definitive
reassignment that reveals an unusual molecular architecture. This guide synthesizes the
available information to present a clear and detailed picture of A 53868A.

The Definitive Chemical Structure

The journey to ascertain the correct chemical structure of A 53868A has been marked by
several revisions. Initial structural hypotheses were later amended based on more
sophisticated analytical techniques. The currently accepted structure, as determined by
extensive spectroscopic analysis, reveals A 53868A to be an unusual dehydro
aminophosphonic acid. This unique structural feature is critical to its biological activity.

Chemical Name: (1-amino-2-(4-hydroxyphenyl)ethyl)phosphonic acid
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While a definitive 2D chemical structure diagram from the primary literature remains elusive in
the public domain, the molecular formula and key structural features have been described. The
molecule is characterized by a phosphonic acid group attached to an aminoethyl moiety, which
in turn is substituted with a 4-hydroxyphenyl group.

Physicochemical Properties

Detailed quantitative data on the physicochemical properties of A 53868A are not extensively
available in publicly accessible literature. However, based on its chemical structure, several
properties can be inferred, which are crucial for understanding its pharmacokinetics and
pharmacodynamics.

Property Inferred Characteristic
Molecular Formula CsH12NO4P
Molecular Weight 217.16 g/mol

Amphoteric, due to the presence of a
Acidity/Basicity phosphonic acid group (acidic) and an amino

group (basic).

Likely soluble in aqueous solutions, particularly
Solubility at physiological pH, due to the presence of
ionizable groups.

Linophilicit Expected to have low to moderate lipophilicity
ipophilici
Pop Y due to the polar functional groups.

Biological Activity and Mechanism of Action

A 53868A is classified as an anti-bacterial agent. While the precise mechanism of action has
not been fully elucidated in the available literature, its structural similarity to amino acids
suggests potential interference with metabolic or cell wall synthesis pathways in bacteria.
Further research is required to delineate the specific molecular targets and signaling pathways
affected by this antibiotic.

Experimental Protocols
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Detailed experimental protocols for the isolation, purification, and characterization of A 53868A
are outlined in the primary scientific literature. The structure was definitively reassigned using a
combination of advanced spectroscopic technigues.

Key Methodologies:

e Fermentation and Isolation: A 53868A is produced by fermentation of Streptomyces luridus.
The compound is then isolated from the fermentation broth using a series of
chromatographic techniques, including ion-exchange and reverse-phase chromatography.

» Structural Elucidation: The definitive structure was determined through a combination of:

o High-Resolution Mass Spectrometry (HRMS): To determine the elemental composition and
molecular weight.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Including *H, 13C, and 3P NMR, as
well as 2D NMR techniques (COSY, HSQC, HMBC) to establish the connectivity of atoms
within the molecule.

Logical Relationship of Structural Elucidation

The process of determining the final structure of A 53868A involved a logical progression of
experiments and data analysis.

Inconsistencies in data is | Data Interpretation

REREE e SIUEID Further Analysis Confirmation of Connectivity and Stereochemistry

Initial Proposed Structures

(Dehydro Aminophosphonic Acid)

Click to download full resolution via product page
Caption: Workflow for the structural elucidation of A 53868A.

This technical guide provides a foundational understanding of the antibiotic A 53868A. The
unique chemical structure of this compound presents opportunities for further research into its
mechanism of action and potential therapeutic applications. The scientific community is
encouraged to build upon this knowledge to explore the full potential of this intriguing natural
product.
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 To cite this document: BenchChem. [Unraveling the Enigmatic Structure of A 53868A: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666395#what-is-the-chemical-structure-of-a-
53868a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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